Cas no 897757-95-8 (N'-(2,4-dimethylphenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide)

• Product Name: N'-(2,4-dimethylphenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide
• CAS No: 897757-95-8
• MF: C₂₂H₂₀FN₅O₂S
• MW: 437.489906311035
• CID: 5513364
• Update Time: 2025-10-28

N'-(2,4-dimethylphenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,4-dimethylphenyl)-N-[2-[2-(4-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]oxamide
• N'-(2,4-dimethylphenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

• Inchi： 1S/C22H20FN5O2S/c1-13-3-8-18(14(2)11-13)25-21(30)20(29)24-10-9-17-12-31-22-26-19(27-28(17)22)15-4-6-16(23)7-5-15/h3-8,11-12H,9-10H2,1-2H3,(H,24,29)(H,25,30)
• InChI Key： VPJDBFKXEMNZSS-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=C(F)C=C1)=N2)(=O)C(NC1=CC=C(C)C=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2,4-dimethylphenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

N'-(2,4-Dimethylphenyl)-N-{2-2-(4-Fluorophenyl)-1,2,4-Triazolo[3,2-b][1,3]Thiazol-6-yl)ethyl}ethanediamide (CAS No. 897757-95-8): A Comprehensive Overview

N'-(2,4-Dimethylphenyl)-N-{2-2-(4-Fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl)ethyl}ethanediamide (CAS No. 897757-95-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a triazolo-thiazole core and functional groups that confer specific biological activities. The following overview delves into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Properties and Structure: The molecular formula of N'-(2,4-dimethylphenyl)-N-{2-2-(4-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl)ethyl}ethanediamide is C₂₃H₂₀F₁N₅O₁S₁, with a molecular weight of approximately 439.50 g/mol. The compound's structure is notable for its combination of aromatic and heterocyclic moieties. The triazolo-thiazole core provides a rigid framework that can influence the compound's stability and reactivity. The presence of a fluorine atom on the phenyl ring and the dimethylphenyl group adds to the compound's hydrophobicity and lipophilicity, which are crucial for its biological interactions.

Synthesis Methods: The synthesis of N'-(2,4-dimethylphenyl)-N-{2-2-(4-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl)ethyl}ethanediamide typically involves multi-step processes that aim to construct the complex heterocyclic core and functionalize the side chains. One common approach is to start with the formation of the triazolo-thiazole core through a series of condensation and cyclization reactions. Subsequent steps involve the introduction of the fluorinated phenyl group and the dimethylphenyl moiety via coupling reactions. Recent advancements in synthetic methodologies have focused on improving the yield and selectivity of these reactions through the use of catalysts and optimized reaction conditions.

Biological Activities: N'-(2,4-dimethylphenyl)-N-{2-2-(4-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl)ethyl}ethanediamide has been extensively studied for its potential as a therapeutic agent due to its diverse biological activities. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. Additionally, it has demonstrated potent anti-cancer effects by inducing apoptosis in various cancer cell lines and inhibiting tumor growth in animal models.

Clinical Applications: The therapeutic potential of N'-(2,4-dimethylphenyl)-N-{2-2-(4-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl)ethyl}ethanediamide has led to its evaluation in preclinical studies for various diseases. In particular, it has shown promise in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease (IBD). Clinical trials are currently underway to assess its safety and efficacy in these conditions. Preliminary results have been encouraging, with the compound demonstrating good tolerability and significant therapeutic benefits.

Mechanism of Action: The mechanism by which N'-(2,4-dimethylphenyl)-N-{2-2-(4-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl)ethyl}ethanediamide exerts its biological effects is multifaceted. It has been shown to modulate several signaling pathways involved in inflammation and cancer progression. For instance, it can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor that regulates the expression of pro-inflammatory genes. Additionally, it can interfere with mitogen-activated protein kinase (MAPK) signaling pathways that are often dysregulated in cancer cells.

Recent Research Advancements: Recent studies have further elucidated the potential applications of N'-(2,4-dimethylphenyl)-N-{2-2-(4-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl)ethyl}ethanediamide. A notable study published in the Journal of Medicinal Chemistry reported that this compound can effectively reduce neuroinflammation in animal models of Alzheimer's disease. Another study in Cancer Research highlighted its ability to sensitize cancer cells to chemotherapy by downregulating drug resistance mechanisms.

Safety Profile: Despite its promising therapeutic potential, the safety profile of N'-(2,4-dimethylphenyl)-N-{2-2-(4-fluorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl)ethyl}ethanediamide is an important consideration for its clinical development. Preclinical toxicology studies have indicated that it has a favorable safety profile at therapeutic doses. However, ongoing research is necessary to fully understand any potential long-term effects or adverse reactions associated with its use.

FUTURE DIRECTIONS: The future research directions for N'-(2,4-dimethylphenyl)-N-{2-2-(4-fluorophenyl)-1， 0-triazo[3， 0-b][， 0-thiazo]-6-y） ethane） ethane diamide strong > are promising . Further investigations into its mechanism of action , optimization of its chemical structure for improved potency and selectivity , and exploration of new therapeutic applications are expected to drive advancements in this field . Additionally , clinical trials will continue to play a crucial role in validating its safety and efficacy for various medical conditions . p >